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Compound of Interest

Compound Name: NIBR-LTSi

Cat. No.: B15603443

This document provides crucial safety and logistical information for the handling, storage, and
disposal of NIBR-LTSi, a selective LATS kinase inhibitor. The following guidelines are intended
for researchers, scientists, and drug development professionals to ensure safe laboratory
practices and maintain the integrity of the compound.

Personal Protective Equipment (PPE) and Safety
Precautions

Given that a specific Material Safety Data Sheet (MSDS) for NIBR-LTSi is not publicly
available, the following recommendations are based on general best practices for handling
potent, biologically active small molecule inhibitors.

Standard Laboratory Attire:

Lab Coat: A buttoned lab coat should be worn at all times to protect from splashes.

» Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Change gloves immediately if
contaminated.

o Eye Protection: Safety glasses with side shields or goggles are required to prevent eye
contact.

» Footwear: Closed-toe shoes must be worn in the laboratory.
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Handling Potent Compounds:

« Ventilation: Handle NIBR-LTSi powder in a chemical fume hood or a ventilated enclosure to
avoid inhalation of dust particles.

e Weighing: Use a balance with a draft shield located within a fume hood or ventilated
enclosure.

¢ Solution Preparation: Prepare solutions in a fume hood. Avoid aerosol formation.

o Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn. Do
not eat, drink, or smoke in the laboratory.

Storage and Stability

Proper storage is critical to maintain the integrity and activity of NIBR-LTSi.

Storage )

Form Duration Notes
Temperature

Powder -20°C 3 years

4°C 2 years

In Solvent (e.g., Use fresh, anhydrous
-80°C 6 months

DMSO) solvent.

-20°C 1 month

Data sourced from multiple suppliers and may vary slightly. Always refer to the supplier's
certificate of analysis for batch-specific recommendations.

Disposal Plan

Dispose of NIBR-LTSi and contaminated materials as hazardous chemical waste in
accordance with local, state, and federal regulations.

e Solid Waste:
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o Collect unused NIBR-LTSi powder and any materials contaminated with the solid
compound (e.g., weigh boats, contaminated gloves, wipes) in a clearly labeled, sealed
container for hazardous waste.

e Liquid Waste:

o Collect solutions containing NIBR-LTSi in a designated, leak-proof, and clearly labeled
hazardous waste container.

o Do not dispose of NIBR-LTSi solutions down the drain.
o Contaminated Labware:

o Decontaminate glassware by rinsing with a suitable solvent (e.g., ethanol or isopropanol)
and collecting the rinsate as hazardous liquid waste.

NIBR-LTSi: Physical and Chemical Properties

Property Value

Molecular Formula C1sH20N4O

Molecular Weight 308.38 g/mol

Solubility Soluble in DMSO (e.g., 100 mg/mL)[1]
Appearance Solid powder

Signaling Pathway of NIBR-LTSIi Action

NIBR-LTSi is a selective inhibitor of the LATS (Large Tumor Suppressor) kinases, which are
key components of the Hippo signaling pathway. By inhibiting LATS, NIBR-LTSi prevents the
phosphorylation of YAP (Yes-associated protein), leading to its activation and translocation to
the nucleus where it promotes gene transcription related to cell proliferation and tissue growth.
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NIBR-LTSi inhibits LATS kinase to activate YAP signaling.

Experimental Protocols

The following are generalized protocols based on published studies using NIBR-LTSi. Specific
concentrations and durations may need to be optimized for your particular cell line or animal

model.

In Vitro Cell Culture Protocol

This protocol outlines a general procedure for treating adherent cells with NIBR-LTSi.
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Seed cells in multi-well plates
and allow to adhere (24h)

!

Prepare a concentrated stock
solution of NIBR-LTSi in DMSO

!

Dilute stock solution in culture
medium to desired final concentrations
(e.g., 0.1-10 pum)

!

Remove old medium and add
NIBR-LTSi-containing medium to cells

!

Incubate for the desired duration
(e.g., 2 hours to 10 days)

!

Analyze cells (e.g., Western blot for
p-YAP, proliferation assay, etc.)

Click to download full resolution via product page

General workflow for in vitro experiments with NIBR-LTSi.

Methodology:
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o Cell Seeding: Plate cells at an appropriate density in multi-well plates and allow them to
adhere and recover for 24 hours.

e Stock Solution Preparation: Prepare a high-concentration stock solution of NIBR-LTSi (e.g.,
10-100 mM) in anhydrous DMSO.

» Working Solution Preparation: On the day of the experiment, dilute the stock solution into
pre-warmed complete culture medium to achieve the desired final concentrations. It is
important to ensure the final DMSO concentration is consistent across all treatments
(including vehicle control) and is non-toxic to the cells (typically <0.1%).

o Cell Treatment: Remove the existing culture medium from the cells and replace it with the
medium containing the appropriate concentration of NIBR-LTSi or a vehicle control (medium
with the same final concentration of DMSO).

 Incubation: Incubate the cells for the experimentally determined duration.

e Analysis: Following incubation, harvest the cells for downstream analysis, such as Western
blotting to assess YAP phosphorylation, immunofluorescence to observe YAP localization, or
proliferation assays.

In Vivo Experimental Protocol

NIBR-LTSi is orally bioavailable and has been used in mouse models.[1][2]
Formulation for Oral Administration:

A common formulation for in vivo oral administration involves a multi-component vehicle.[1]

Component Percentage
DMSO 10%
PEG300 40%
Tween-80 5%

Saline 45%
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This is an example formulation; solubility and stability should be confirmed for your specific
batch and concentration.

Methodology:

¢ Animal Acclimatization: Allow animals to acclimate to the facility and housing conditions
according to institutional guidelines.

o Formulation Preparation: Prepare the NIBR-LTSi formulation on the day of dosing. First,
dissolve the required amount of NIBR-LTSi in DMSO. Then, add the other vehicle
components sequentially, ensuring the solution is clear and homogenous.

» Dosing: Administer the formulation to the animals via oral gavage at the desired dose (e.g.,
30-100 mg/kg).

e Monitoring: Monitor the animals for any adverse effects throughout the study period.

» Tissue Collection and Analysis: At the end of the study, collect tissues of interest for analysis,
such as immunohistochemistry for proliferation markers or gene expression analysis of YAP
target genes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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